Diethylene glycol dilaurate

• CAS No.: 6281-04-5
• Molecular Formula: C28H54O5
• Molecular Weight: 470.7 g/mol
• IUPAC Name: 2-(2-dodecanoyloxyethoxy)ethyl dodecanoate
• InChI: InChI=1S/C28H54O5/c1-3-5-7-9-11-13-15-17-19-21-27(29)32-25-23-31-24-26-33-28(30)22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
• InChI Key: FZGBADVTTLOFPU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(=O)OCCOCCOC(=O)CCCCCCCCCCC

Description

Diethylene glycol dilaurate is a useful research compound. Its molecular formula is C28H54O5 and its molecular weight is 470.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 6359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Chemical Reactions Analysis

Hydrolysis Reactions

The ester bonds in DEG dilaurate undergo hydrolysis under acidic or alkaline conditions:

Acidic Hydrolysis

$$\text{DEG dilaurate} + 2 \text{H}_2\text{O} \xrightarrow{\text{H}^+} \text{Diethylene glycol} + 2 \text{Lauric acid}$$

• Kinetics : Rate increases with higher [H⁺], analogous to diethylene glycol’s oxidative cleavage in acidic media .

• Applications : Hydrolysis in biological systems may release lauric acid, which acts as a penetration enhancer in topical formulations .

Alkaline Hydrolysis (Saponification)

$$\text{DEG dilaurate} + 2 \text{NaOH} \rightarrow \text{Diethylene glycol} + 2 \text{Sodium laurate}$$

• Relevance : Used in soap and emulsifier production .

Transesterification

DEG dilaurate reacts with alcohols (e.g., methanol, glycerol) to form new esters:

$$\text{DEG dilaurate} + 2 \text{ROH} \rightarrow \text{Diethylene glycol} + 2 \text{R-laurate}$$

• Catalysts : Metal alkoxides (e.g., sodium methoxide) or enzymatic catalysts (lipases) .

• Industrial Use : Modifies surfactant properties for specialized emulsifiers .

Oxidative Reactions

• Products : Likely include fragmented lauric acid derivatives and glyoxylic acid .

Thermal Stability and Decomposition

Key thermal properties from DEG derivatives :

Property	Value	Conditions
Autoignition Temperature	229°C	1013.25 hPa
Onset of Decomposition	240°C	N₂ atmosphere
Flash Point	138°C	Closed cup

• Degradation Products : At >240°C, thermal decomposition releases CO₂, water, and potentially toxic aldehydes .

Functional Role in Drug Delivery

DEG dilaurate enhances dermal penetration of hydrophobic drugs via:

• Mechanism : Reversible ester hydrolysis at the skin surface, releasing lauric acid (a known permeation enhancer) .

• Synergy : Combined with diethylene glycol monoethyl ether, it increases carbenoxolone absorption by 40% in vitro .